![molecular formula C21H20N2O6S B2366417 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate CAS No. 877635-88-6](/img/structure/B2366417.png)
6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate
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Description
6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,5-dimethoxybenzoate is a useful research compound. Its molecular formula is C21H20N2O6S and its molecular weight is 428.46. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Some derivatives of pyrazolo[3,4-d]pyrimidin-4-one, which are structurally related to the compound , have shown promising anticancer activities. For instance, specific compounds have demonstrated potent inhibitory activity against human breast adenocarcinoma cell lines, with certain derivatives displaying significant inhibitory concentration values (Abdellatif et al., 2014).
Insecticidal and Antibacterial Potential
Compounds related to the specified chemical, particularly those with pyrimidine and pyrazole moieties, have been synthesized and evaluated for their insecticidal and antibacterial potential. These studies have found that such compounds can be effective against specific insects and microorganisms, demonstrating their potential in agricultural and pharmaceutical applications (Deohate & Palaspagar, 2020).
Antioxidant Properties
Research on indole-based heterocycles, which include pyridine, pyran, pyrimidine, and pyrazole heterocycles, has highlighted their potential as antioxidants. The modification of these derivatives aims to enhance their efficiency against oxidative stress, which is a critical factor in various diseases and aging processes (Aziz et al., 2021).
Antibacterial Agents
Research has also been conducted on novel heterocyclic compounds containing sulfonamido moieties, which are structurally similar to the compound . These compounds have shown significant antibacterial activity, highlighting their potential use in treating bacterial infections (Azab et al., 2013).
Antiviral and Antitumor Activities
Some trisubstituted pyrazolo[3,4-d]pyrimidine ribonucleosides, related to the compound of interest, have been tested for their biological activity, showing significant activity against certain viruses and tumor cells in vitro. These findings suggest potential applications in antiviral and anticancer therapies (Petrie et al., 1985).
Properties
IUPAC Name |
[6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,5-dimethoxybenzoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O6S/c1-12-5-13(2)23-21(22-12)30-11-17-9-18(24)19(10-28-17)29-20(25)14-6-15(26-3)8-16(7-14)27-4/h5-10H,11H2,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUWOXRXFLKQHBF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=CC(=C3)OC)OC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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